Cas no 1935156-24-3 (2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)-)

• Product Name: 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)-
• CAS No: 1935156-24-3
• MF: C₈H₁₅ClO₂
• MW: 178.656502008438
• CID: 5285778
• Update Time: 2025-08-02

2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)-

• Inchi： 1S/C8H15ClO2/c1-10-7-8(6-9)4-2-3-5-11-8/h2-7H2,1H3
• InChI Key： UBWPCPCTLOQVHS-UHFFFAOYSA-N
• SMILES： C1(CCl)(COC)OCCCC1

Additional information on 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)-

Exploring the Properties and Applications of 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- (CAS No. 1935156-24-3)

The chemical compound 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- (CAS No. 1935156-24-3) is a specialized organic molecule with significant potential in synthetic chemistry and material science. This compound belongs to the pyran family, a class of heterocyclic compounds featuring a six-membered ring with one oxygen atom. Its unique structure, combining a chloromethyl group and a methoxymethyl substituent, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its reactivity and potential applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the key features of 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- is its bifunctional nature, which allows it to participate in various chemical reactions. The chloromethyl group is highly reactive, enabling nucleophilic substitution reactions, while the methoxymethyl group offers stability and can act as a protecting group in complex syntheses. This dual functionality makes the compound valuable for constructing more complex molecular architectures. Recent studies have highlighted its role in the synthesis of biologically active molecules, where its structural motifs are often found in natural products and drug candidates.

In the context of current trends, 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- aligns with the growing demand for sustainable and efficient synthetic methodologies. The compound's potential in green chemistry applications is particularly noteworthy, as researchers explore ways to minimize waste and reduce the environmental impact of chemical processes. Additionally, its relevance in drug discovery and material science has sparked interest among scientists looking for novel building blocks to develop next-generation therapeutics and functional materials.

The market for 2H-Pyran derivatives is expanding, driven by advancements in pharmaceutical and agrochemical research. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial laboratories. Its CAS No. 1935156-24-3 serves as a unique identifier, ensuring precise sourcing and quality control. As the demand for tailored chemical solutions grows, 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- is poised to play a pivotal role in innovation across multiple sectors.

From a safety and handling perspective, 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- requires standard laboratory precautions. Proper storage conditions, such as keeping the compound in a cool, dry place away from incompatible substances, are essential to maintain its stability. Researchers working with this compound should also adhere to established protocols for handling reactive intermediates to ensure safe and effective use in experiments.

Looking ahead, the future of 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- appears promising, with ongoing research uncovering new applications and synthetic routes. Its compatibility with modern catalytic methods, such as transition-metal catalysis and photocatalysis, opens doors to innovative transformations. As the scientific community continues to explore the boundaries of organic chemistry, this compound is likely to remain a valuable tool for advancing knowledge and technology.

In summary, 2H-Pyran, 2-(chloromethyl)tetrahydro-2-(methoxymethyl)- (CAS No. 1935156-24-3) is a multifaceted compound with broad utility in research and industry. Its unique structural features, combined with its reactivity and adaptability, make it a standout choice for chemists seeking to push the boundaries of molecular design. Whether in the development of new drugs, sustainable materials, or cutting-edge synthetic methodologies, this compound is proving to be an indispensable asset in the ever-evolving landscape of chemical science.